Cas no 951887-62-0 (2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene)

• Product Name: 2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene
• CAS No: 951887-62-0
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD07782401
• CID: 4722235
• Update Time: 2025-07-15

2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-[(3,4-ethylenedioxy)phenyl]-1-propene
• FCH1385936
• 2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene

• MDL： MFCD07782401
• Inchi： 1S/C11H11BrO2/c1-8(12)6-9-2-3-10-11(7-9)14-5-4-13-10/h2-3,7H,1,4-6H2
• InChI Key： MPGWYTZKSMBBMV-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC2=C(C=1)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene

Introduction to 2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene (CAS No. 951887-62-0) and Its Emerging Applications in Chemical Biology

2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene, identified by the CAS number 951887-62-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and material science. This compound belongs to the class of brominated phenylpropenes, which are known for their versatility in synthetic chemistry and biological interactions. The presence of both bromine and ethylenedioxy functional groups makes it a valuable intermediate for constructing more complex molecules, particularly in the development of novel pharmaceuticals and functional materials.

The bromine substituent at the 2-position of the phenyl ring introduces reactivity that is highly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in forming carbon-carbon bonds under mild conditions. This feature allows for the efficient construction of biaryl structures, which are prevalent in many biologically active compounds. Additionally, the ethylenedioxy group (also known as a vinyl ether) at the 3-position provides a handle for further functionalization via oxidation or polymerization reactions, enabling the synthesis of diverse derivatives with tailored properties.

In recent years, there has been growing interest in 2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene due to its role as a key building block in the synthesis of bioactive molecules. For instance, researchers have explored its utility in generating substituted phenylpropenes that exhibit antimicrobial and anti-inflammatory properties. The bromine moiety facilitates palladium-catalyzed reactions, allowing for the introduction of aryl or heteroaryl groups at various positions along the propene backbone. This flexibility has been leveraged to create libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents.

Moreover, the ethylenedioxy group has been exploited for its ability to participate in ring-opening polymerization reactions, leading to the formation of polyethers with interesting mechanical and thermal properties. These polymers have potential applications in advanced materials, including biodegradable plastics and coatings. The combination of these features makes 2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene a versatile precursor for both small-molecule drug discovery and macromolecular engineering.

Recent studies have also highlighted its significance in medicinal chemistry. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity by acting as scaffolds for covalent inhibition or allosteric regulation. The bromine atom serves as a site for selective modification via transition-metal catalysis, enabling precise tuning of molecular recognition properties. Such modifications are crucial for improving drug-like characteristics such as solubility, bioavailability, and target specificity.

The ethylenedioxy group, while less reactive than other functional handles like alkenes or halogens, offers stability under various reaction conditions while still providing opportunities for further derivatization. This balance between reactivity and stability has made it an attractive feature for medicinal chemists seeking to develop molecules that can undergo multiple synthetic transformations without degradation. In particular, strategies involving regioselective hydrodeoxygenation or cross-metathesis have been explored to diversify the chemical space accessible from this precursor.

In material science applications, 2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene has been utilized to synthesize conjugated polymers that exhibit optoelectronic properties suitable for organic electronics. The bromine substituent allows for controlled polymerization via radical or ionic mechanisms, while the ethylenedioxy unit contributes to planarity and conjugation length in the resulting polymers. These materials have shown promise in applications such as organic light-emitting diodes (OLEDs), photovoltaics, and field-effect transistors (OFETs). The ability to fine-tune polymer properties by modifying substituents attached to this core structure has opened new avenues for developing high-performance electronic devices.

The synthesis of 2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene itself presents an interesting challenge due to its strained propene backbone and sensitive functional groups. Traditional methods often involve bromination followed by etherification steps using epichlorohydrin or glycidol derivatives under controlled conditions. Advances in synthetic methodologies have enabled more efficient routes, including direct functionalization of propene precursors using transition-metal catalysts or electrochemical methods. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

Future research directions may focus on expanding the scope of reactions applicable to this compound through catalytic developments or novel reaction conditions. For instance, exploring photoredox catalysis could open up pathways for asymmetric synthesis or dynamic covalent chemistry applications. Additionally, investigating its behavior under biocatalytic conditions might reveal new ways to incorporate biological functionality into synthetic pathways without relying solely on traditional chemical transformations.

In conclusion,2-Bromo-3-(3,4-ethylenedioxy)phenyl-1-propene (CAS No. 951887-62-0) represents a fascinating compound with broad utility across multiple domains of chemical biology and material science. Its unique structural features—particularly the interplay between the bromine substituent and the ethylenedioxy group—make it an invaluable tool for synthetic chemists seeking to develop novel therapeutics or advanced materials. As research continues to uncover new methodologies and applications,this compound will undoubtedly remain at forefront of innovation in both academic and industrial settings.